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Compound of Interest

Compound Name: 2-cyano-N,N-diethylacetamide

Cat. No.: B141909 Get Quote

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of 2-cyano-N,N-diethylacetamide (CAS RN: 26391-06-0). The

following procedures are designed for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

Hazard Summary

2-Cyano-N,N-diethylacetamide is classified as hazardous. It is harmful if swallowed, inhaled,

or in contact with skin.[1][2] It is also known to cause serious eye irritation and skin irritation.[1]

[2]

Hazard Classification GHS Category

Acute Toxicity, Oral Category 4[1][2]

Acute Toxicity, Dermal Category 4[1]

Acute Toxicity, Inhalation Category 4[1]

Skin Irritation Category 2[1][2]

Eye Irritation Category 2[1][2]

Specific target organ toxicity, single exposure Category 3 (respiratory system)[2][3]

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling 2-cyano-N,N-
diethylacetamide to minimize exposure and ensure personal safety.

PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile gloves are

recommended for their

resistance to a wide range of

chemicals, including solvents,

oils, and acids.[4][5][6] Always

inspect gloves for integrity

before use.

Eye and Face Protection Safety glasses or goggles

Wear appropriate protective

eyeglasses or chemical safety

goggles.[2] A face shield may

be necessary for splash

hazards.

Skin and Body Protection Laboratory coat

A standard laboratory coat

should be worn and buttoned

to protect from incidental

contact. For tasks with a higher

risk of splashes, chemical-

resistant aprons or suits are

advised.[2]

Respiratory Protection Respirator

Use only in a well-ventilated

area. If ventilation is

inadequate, a NIOSH/MSHA or

European Standard EN 149

approved respirator should be

worn.[2]

Operational Plan: Handling Protocol
Adherence to this step-by-step protocol is crucial for the safe handling of 2-cyano-N,N-
diethylacetamide.
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1. Preparation and Engineering Controls:

Ensure a safety shower and eye wash station are readily accessible.[2]

Work in a well-ventilated area, preferably within a chemical fume hood.[7]

Confirm all necessary PPE is available and in good condition.

2. Handling the Chemical:

Avoid all personal contact. Do not ingest, inhale, or allow contact with skin and eyes.[8]

Avoid breathing mist or vapors.[1]

When handling, do not eat, drink, or smoke.

Keep the container tightly closed when not in use.[2]

3. Post-Handling Procedures:

Wash hands and any exposed skin thoroughly with soap and water after handling.[1][8]

Contaminated clothing should be removed and washed before reuse.[2]

Emergency Procedures: First Aid
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Exposure Route First Aid Measures

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[1]

Skin Contact

Take off immediately all contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical

advice/attention.[2][9]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[9][10]

Ingestion
Rinse mouth. Call a POISON CENTER or

doctor if you feel unwell.

Disposal Plan
Proper disposal of 2-cyano-N,N-diethylacetamide and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect waste material in a clean, dry, sealable, and appropriately labeled container.[8]

Do not mix with other waste streams unless explicitly instructed to do so by your institution's

environmental health and safety (EHS) department.

2. Disposal Method:

Dispose of the chemical and its container through a licensed professional waste disposal

service.[7]

Do not allow the substance to enter drains, sewers, or water courses.[2][8]

Follow all local, regional, and national regulations for hazardous waste disposal.
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Workflow Diagram
Preparation

- Verify fume hood function
- Inspect PPE

- Locate safety shower/eyewash

Handling
- Don appropriate PPE

- Work within fume hood
- Avoid inhalation and contact

Proceed when ready

Post-Handling
- Securely close container
- Decontaminate work area
- Wash hands thoroughly

After completing work

Emergency
- In case of exposure, follow

 first aid procedures
- Notify supervisor

If exposure occurs

Waste Disposal
- Collect in labeled container

- Contact EHS for pickup
- Do not pour down drain

For waste materials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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